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Compound of Interest

Compound Name: Propio-D5-phenone

Cat. No.: B1490012 Get Quote

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,

and drug development professionals, offering a detailed comparison between Propio-D5-
phenone and its non-deuterated counterpart, propiophenone. This document outlines their

physicochemical properties, mass spectrometric behavior, and core applications, with a focus

on the use of Propio-D5-phenone as an internal standard in quantitative analysis.

Physicochemical Properties: A Comparative
Overview
Propiophenone (ethyl phenyl ketone) is an aromatic ketone that serves as a valuable

intermediate in the synthesis of various pharmaceuticals.[1] Propio-D5-phenone is its stable

isotope-labeled (SIL) analog, where the five hydrogen atoms on the ethyl group have been

replaced with deuterium. This substitution results in a molecule that is chemically almost

identical to propiophenone but has a higher molecular weight, a critical feature for its

application in mass spectrometry.
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Property Propiophenone Propio-D5-phenone

Synonyms

Ethyl phenyl ketone, 1-

Phenylpropan-1-one,

Benzoylethane

Propiophenone-d5, 1-

Propanone-2,2,3,3,3-d5, 1-

phenyl-

CAS Number 93-55-0[1] 342610-99-5[2]

Molecular Formula C₉H₁₀O[1] C₉D₅H₅O[2]

Molar Mass 134.18 g/mol [1] 139.21 g/mol [3]

Appearance Colorless liquid[1]
Not specified (assumed

colorless liquid)

Boiling Point 218 °C[1]
Not specified (expected to be

very similar to propiophenone)

Melting Point 18.6 °C[1]
Not specified (expected to be

very similar to propiophenone)

Solubility
Insoluble in water; miscible

with organic solvents.[1]

Not specified (expected to be

very similar to propiophenone)

Synthesis of Propiophenone
Propiophenone can be synthesized through several methods. The most common industrial

preparations include the Friedel-Crafts acylation of benzene with propanoyl chloride and the

ketonization of benzoic acid and propionic acid at high temperatures over a catalyst.[1][4] The

synthesis of Propio-D5-phenone would follow a similar pathway, utilizing a deuterated reactant

such as propanoyl-d5 chloride.
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Reactants

reactant catalyst process product Benzene

Friedel-Crafts
Acylation

Propanoyl Chloride
(or Propanoyl-d5 Chloride)

Lewis Acid
Catalyst (e.g., AlCl3)

Catalyzes

Propiophenone
(or Propio-D5-phenone)

parent fragment loss
Propiophenone Ion

[C9H10O]+
(m/z 134)

Benzoyl Cation
[C7H5O]+
(m/z 105)

- C2H5•

Phenyl Cation
[C6H5]+
(m/z 77)

- CO
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step input instrument output Biological Sample
(e.g., Plasma, Urine)

Spike with known amount
of Propio-D5-phenone (IS)

Sample Preparation
(e.g., LLE, SPE)

LC Separation

Tandem MS Detection
(MRM Mode)

Data Processing

Concentration =
(Analyte/IS Ratio) x [IS]
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parent metabolite enzyme process conjugate Propiophenone

Carbonyl Reduction

1-Phenyl-1-propanol
(Ethylphenylcarbinol)

Carbonyl
Reductases

Catalyzes

Phase II Conjugation
(e.g., Glucuronidation)

Excreted Conjugate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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